![molecular formula C17H18N4O4 B7353814 3-nitro-N-[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]benzamide](/img/structure/B7353814.png)
3-nitro-N-[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]benzamide
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Overview
Description
3-nitro-N-[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]benzamide is a chemical compound that has been synthesized and studied for its potential use in scientific research. This compound has shown promise in various applications due to its unique chemical structure and properties.
Mechanism of Action
The mechanism of action of 3-nitro-N-[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]benzamide is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes or receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. For example, this compound has been shown to have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
One advantage of using 3-nitro-N-[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]benzamide in lab experiments is its unique chemical structure and properties. However, one limitation is that more research is needed to fully understand its mechanism of action and potential applications.
Future Directions
There are many potential future directions for the study of 3-nitro-N-[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]benzamide. Some possible areas of research include:
1. Further investigation into the mechanism of action of this compound
2. Exploration of its potential applications in drug development and therapy
3. Studies to determine its safety and toxicity in humans
4. Investigation of its potential use in the treatment of various diseases and conditions.
In conclusion, this compound is a chemical compound that has shown promise in various scientific research applications. Its unique chemical structure and properties make it an interesting subject for further study, and there are many potential future directions for research in this area.
Synthesis Methods
The synthesis of 3-nitro-N-[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]benzamide involves the reaction of 4-(6-oxo-1H-pyrimidin-2-yl)cyclohexylamine with 3-nitrobenzoyl chloride. This reaction results in the formation of the desired compound, which can be purified through various methods such as column chromatography.
Scientific Research Applications
3-nitro-N-[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]benzamide has been studied for its potential use in scientific research in various fields such as biochemistry, pharmacology, and neuroscience. This compound has been shown to have potential applications in the development of new drugs and therapies.
properties
IUPAC Name |
3-nitro-N-[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O4/c22-15-8-9-18-16(20-15)11-4-6-13(7-5-11)19-17(23)12-2-1-3-14(10-12)21(24)25/h1-3,8-11,13H,4-7H2,(H,19,23)(H,18,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUSXPIQYGMOONY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C2=NC=CC(=O)N2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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